(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ol
Overview
Description
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ol, also known as 5-dioxaindane, is a heterocyclic organic compound with a molecular formula of C7H8O2. It is a colorless liquid with a sweet odor and is miscible with most organic solvents. It is a member of the class of compounds known as dioxaindanes, which are used in a variety of applications, including pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole has been studied extensively for its potential applications in a variety of scientific fields. It has been used as a building block for the synthesis of a variety of compounds, including heterocyclic compounds, polymers, and drugs. It has also been used as a starting material for the synthesis of anti-tumor and anti-inflammatory agents. Additionally, (2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole has been studied for its potential as a corrosion inhibitor, a fuel additive, and a flame retardant.
Mechanism of Action
The mechanism of action of (2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. It is also believed to act as a scavenger of reactive oxygen species and to have antioxidant activity.
Biochemical and Physiological Effects
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole has been studied for its potential biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-tumor effects. Additionally, it has been shown to have antioxidant activity and to protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole is a relatively stable compound and is relatively easy to synthesize. It has a wide range of applications in scientific research, making it a useful starting material for a variety of experiments. However, it is also a relatively toxic compound and should be handled with care.
Future Directions
There are a number of potential future directions for research into (2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole. These include further investigation into its mechanism of action, its potential applications in pharmaceuticals and agrochemicals, and its potential as a corrosion inhibitor, fuel additive, and flame retardant. Additionally, further research could be conducted into its potential biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ole can be synthesized from the reaction of 1,3-dioxolane with propionaldehyde in the presence of a base such as potassium carbonate. The reaction proceeds through a series of steps, including aldol condensation, dehydration, and cyclization. The reaction is typically carried out in an inert atmosphere, such as nitrogen, and at a temperature of 60-70°C.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ol involves the conversion of a starting material containing a propenyl group and a cyclic acetal to the desired product through a series of reactions.", "Starting Materials": [ "2-methyl-3-buten-2-ol", "1,3-dioxane", "p-toluenesulfonic acid", "sodium hydroxide", "sodium borohydride", "acetic acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "hexane" ], "Reaction": [ "1. Protection of the hydroxyl group in 2-methyl-3-buten-2-ol with 1,3-dioxane and p-toluenesulfonic acid to form the cyclic acetal", "2. Dehydration of the protected alcohol using sodium hydroxide to form the propenyl group", "3. Reduction of the propenyl group using sodium borohydride to form the corresponding alcohol", "4. Deprotection of the cyclic acetal using acetic acid and sodium bicarbonate to form the desired product", "5. Purification of the product using magnesium sulfate and extraction with ethyl acetate and hexane" ] } | |
CAS RN |
58095-76-4 |
Product Name |
(2E)-3-(1,3-dioxaindan-5-yl)prop-2-en-1-ol |
Molecular Formula |
C10H10O3 |
Molecular Weight |
178.2 |
Purity |
95 |
Origin of Product |
United States |
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